Cas no 2228292-91-7 (tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate
• CAS No: 2228292-91-7
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6313871
• PubChem ID: 165683514
• Update Time: 2025-11-06

tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate
• 2228292-91-7
• EN300-1901603

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(16)15-4-5-17-7-10(15)9-6-13-8-14-9/h6,8,10H,4-5,7H2,1-3H3,(H,13,14)
• InChI Key： CUPDRJVBYOHJBR-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2=CN=CN2)C1

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate

Recent Advances in the Study of tert-Butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate (CAS: 2228292-91-7)

The compound tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate (CAS: 2228292-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of both imidazole and morpholine moieties, make it a versatile scaffold for the design of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the development of inhibitors for enzymes such as kinases and proteases, which are critical in the regulation of cellular processes.

One of the most notable advancements in the study of this compound is its application in the development of anticancer agents. In vitro and in vivo studies have demonstrated that derivatives of tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate exhibit potent antiproliferative activity against a range of cancer cell lines. These findings suggest that this compound could serve as a promising lead for the development of new chemotherapeutic agents with improved efficacy and reduced side effects.

In addition to its anticancer potential, recent research has explored the use of tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate in the design of anti-inflammatory and antimicrobial agents. The compound's ability to modulate immune responses and inhibit microbial growth has been demonstrated in several preclinical studies, further underscoring its versatility as a pharmacophore. These findings open new avenues for the development of therapeutics targeting infectious diseases and chronic inflammatory conditions.

The synthesis of tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate has also been optimized in recent studies, with researchers developing more efficient and scalable methods for its production. These advancements are critical for ensuring the compound's availability for further research and potential commercialization. Moreover, the development of novel synthetic routes has enabled the exploration of structural modifications, leading to the identification of derivatives with enhanced biological activity and improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through further research. However, the compound's demonstrated potential in preclinical studies provides a strong foundation for future investigations and underscores its importance in the field of medicinal chemistry.

In conclusion, tert-butyl 3-(1H-imidazol-4-yl)morpholine-4-carboxylate (CAS: 2228292-91-7) represents a valuable scaffold for the development of novel therapeutics targeting a wide range of diseases. The latest research highlights its potential in oncology, immunology, and infectious disease, while also emphasizing the need for continued exploration of its pharmacological properties. As the field advances, this compound is likely to play an increasingly important role in drug discovery and development.